Cas no 2365173-42-6 (methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate)

• Product Name: methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate
• CAS No: 2365173-42-6
• MF: C₁₃H₂₁BO₄
• MW: 252.114444494247
• CID: 4787290
• PubChem ID: 137963893
• Update Time: 2026-02-27

methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclobutane-1-carboxylate
• methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate
• MFCD31666837
• methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclobutane-1-carboxylate
• AKOS037621621
• methyl 3-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclobutane-1-carboxylate
• EN300-1704696
• Methyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)- cyclobutanecarboxylate
• Methyl 3-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclobutanecarboxylate
• CS-0432916
• HS-6623
• Z3181972518
• AT27583
• 2365173-42-6

• Inchi： 1S/C13H21BO4/c1-12(2)13(3,4)18-14(17-12)8-9-6-10(7-9)11(15)16-5/h8,10H,6-7H2,1-5H3/b9-8-
• InChI Key： MDAMFCIWNQQAAL-HJWRWDBZSA-N
• SMILES： O1B(/C=C2/CC(C(=O)OC)C/2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 252.1532893g/mol
• Monoisotopic Mass: 252.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate

Methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]cyclobutanecarboxylate (CAS No. 2365173-42-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclobutanecarboxylate], identified by its unique Chemical Abstracts Service number CAS No. 2365173-42-6, is a sophisticated organoboron compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a pivotal intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its molecular architecture, featuring a cyclobutane ring conjugated with a boron-containing functional group, makes it an invaluable tool for researchers exploring novel therapeutic strategies.

The utility of this compound stems from its ability to participate in cross-coupling reactions, a cornerstone of modern organic synthesis. Specifically, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety allows for efficient Suzuki-Miyaura couplings, enabling the construction of carbon-carbon bonds with remarkable precision. This capability is particularly crucial in drug development, where the precise arrangement of atoms often dictates a molecule's pharmacological properties. Recent advancements in synthetic methodologies have further highlighted the versatility of this intermediate, making it a preferred choice for medicinal chemists aiming to streamline their synthetic routes.

In the context of contemporary pharmaceutical research, Methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclobutanecarboxylate has been employed in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The cyclobutane core imparts rigidity to the molecular framework, enhancing binding affinity and selectivity—qualities that are often sought after in drug design. Furthermore, the boron-containing group facilitates further functionalization via transition-metal catalysis, allowing for the creation of diverse pharmacophores.

The compound's significance is further underscored by its application in the synthesis of heterocyclic scaffolds. Heterocycles are ubiquitous in biologically active compounds due to their ability to mimic natural products and interact with biological targets. By leveraging Methyl 3-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclobutanecarboxylate as a building block, researchers can efficiently construct complex cyclic structures with tailored electronic and steric properties. This has led to the discovery of novel compounds with promising preclinical profiles.

Recent studies have also explored the use of this intermediate in polymer chemistry and materials science. The boronate ester functionality allows for polymerization reactions under mild conditions, leading to the development of advanced materials with unique properties. These materials find applications in areas such as drug delivery systems and smart coatings. The ability to precisely control molecular architecture through cross-coupling reactions has opened new avenues for innovation beyond traditional pharmaceutical applications.

The industrial production and handling of Methyl 3-[(4,4,5, 5-tetramethyl- 1, 3, 2-dioxaborolan- 2- yl)methylene)cyclobutanecarboxylate require stringent quality control measures to ensure consistency and purity. Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet regulatory standards for pharmaceutical applications. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the compound in high yield and purity. These efforts are essential to guarantee that downstream applications yield reproducible results.

The environmental impact of synthesizing and using this compound is another critical consideration. Modern synthetic routes emphasize green chemistry principles by minimizing waste and employing sustainable solvents. Researchers are continuously exploring alternative methods to reduce the ecological footprint associated with boron-containing compounds. Such initiatives align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion，Methyl 3-[( 4, 4, 5, 5- tetramethyl- 1, 3, 2- dioxaborolan- 2- yl)methylene)cyclobutanecarboxylate (CAS No. 236 5173- 42- 6) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features enable participation in cross-coupling reactions that are pivotal for constructing complex bioactive molecules. Ongoing research continues to uncover new applications for this versatile compound，underscoring its importance in advancing drug discovery and material science.